Cas no 959238-03-0 (3-Isobutylpyrrolidine)

3-Isobutylpyrrolidine Properties

Names and Identifiers

• 3-Isobutylpyrrolidine
• 3-(2-methylpropyl)pyrrolidine
• 3-Isobutylpyrrolidine hydrochloride
• 3-isobutylpyrrolidine
• 3-isobutylpyrrolidine, AldrichCPR
• (3S)-3-ISOBUTYLPYRROLIDINE
• (3R)-3-ISOBUTYLPYRROLIDINE
• MFCD07383547
• DTXSID00629275
• EN300-96598
• 1260619-35-9
• AKOS005174170
• AB66512
• 959238-03-0
• SCHEMBL1517058
• FT-0681569
• LS-04155
• Z979422218
• 1260619-51-9
• AB66515
• HIYDGLLISXSAIC-UHFFFAOYSA-N
• DA-00154
• ALBB-013351
• Pyrrolidine, 3-(2-methylpropyl)-
• +Expand

• MDL： MFCD07383547
• InChIKey： HIYDGLLISXSAIC-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H17N/c1-7(2)5-8-3-4-9-6-8/h7-9H,3-6H2,1-2H3
• SMILES： CC(C)CC1CCNC1

Computed Properties

• Exact Mass: 127.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 127.136099547g/mol
• Heavy Atom Count: 9
• Complexity: 78.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• LogP: 1.97080
• PSA: 12.03000
• Refractive Index: 1.431
• Boiling Point: 160.1±8.0 °C at 760 mmHg
• Vapor Pressure: 2.4±0.3 mmHg at 25°C
• Flash Point: 41.5±16.5 °C
• Density: 0.8±0.1 g/cm3

3-Isobutylpyrrolidine Security Information

• Safety Instruction： 26
• Dangerous goods sign： Xi
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36
• Signal Word：warning
• HazardClass：IRRITANT

3-Isobutylpyrrolidine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%